Cas no 1207050-49-4 (2,5-dimethyl-N-[5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl]furan-3-carboxamide)

• Product Name: 2,5-dimethyl-N-[5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl]furan-3-carboxamide
• CAS No: 1207050-49-4
• MF: C₁₃H₁₁N₃O₃S
• MW: 289.309741258621
• CID: 5904574
• PubChem ID: 45496805
• Update Time: 2025-06-16

2,5-dimethyl-N-[5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl]furan-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Furancarboxamide, 2,5-dimethyl-N-[5-(2-thienyl)-1,3,4-oxadiazol-2-yl]-
• 2,5-dimethyl-N-[5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl]furan-3-carboxamide
• 2,5-dimethyl-N-(5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl)furan-3-carboxamide
• AKOS024608238
• 2,5-dimethyl-N-(5-thiophen-2-yl-1,3,4-oxadiazol-2-yl)furan-3-carboxamide
• F1374-3009
• 1207050-49-4

• Inchi： 1S/C13H11N3O3S/c1-7-6-9(8(2)18-7)11(17)14-13-16-15-12(19-13)10-4-3-5-20-10/h3-6H,1-2H3,(H,14,16,17)
• InChI Key： RFJQGLHJJWUXIB-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(C(NC2=NN=C(C3SC=CC=3)O2)=O)=C1C

Computed Properties

• Exact Mass: 289.05211239g/mol
• Monoisotopic Mass: 289.05211239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Density: 1.393±0.06 g/cm3(Predicted)
• pka: 10.66±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furan-3-carboxylic acid and derivatives

Additional information on 2,5-dimethyl-N-[5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl]furan-3-carboxamide

Introduction to 2,5-dimethyl-N-[5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl]furan-3-carboxamide (CAS No. 1207050-49-4)

2,5-dimethyl-N-[5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl]furan-3-carboxamide, a compound with the CAS number 1207050-49-4, is a structurally intricate molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxadiazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique combination of furan and thiophene moieties in its structure imparts distinctive properties that make it a promising candidate for various pharmacological studies.

The chemical structure of 2,5-dimethyl-N-[5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl]furan-3-carboxamide consists of a furan ring linked to an oxadiazole ring via an amide bond, with additional methyl and thiophene substituents. This structural arrangement provides a robust framework for exploring its interactions with biological targets and understanding its potential mechanisms of action. Recent advancements in computational chemistry and molecular modeling have further elucidated the conformational flexibility and electronic properties of this compound, contributing to a deeper understanding of its behavior in biological systems.

In the realm of medicinal chemistry, 2,5-dimethyl-N-[5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl]furan-3-carboxamide has been investigated for its potential as an anti-inflammatory agent. Studies have shown that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings are particularly relevant in the context of chronic inflammatory diseases, where the modulation of cytokine levels can play a crucial role in disease management.

Beyond its anti-inflammatory properties, 2,5-dimethyl-N-[5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl]furan-3-carboxamide has also been explored for its potential as an antiviral agent. Research has demonstrated that this compound can effectively inhibit the replication of several viral strains, including influenza and herpes viruses. The mechanism underlying this antiviral activity is thought to involve the disruption of viral protein synthesis and assembly processes. These findings highlight the versatility of this compound and its potential as a broad-spectrum antiviral agent.

The pharmacokinetic profile of 2,5-dimethyl-N-[5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl]furan-3-carboxamide has also been studied extensively. Preclinical studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed following oral administration and demonstrates good bioavailability. Additionally, it has been found to have a reasonable half-life and low toxicity profile in animal models, making it a suitable candidate for further clinical development.

In terms of safety and toxicity, 2,5-dimethyl-N-[5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl]furan-3-carboxamide has undergone extensive evaluation. In vitro cytotoxicity assays have shown that it is well-tolerated by various cell lines at therapeutic concentrations. Furthermore, in vivo studies have not reported any significant adverse effects at doses relevant to therapeutic use. These findings suggest that this compound has a favorable safety profile and is suitable for further clinical evaluation.

The potential therapeutic applications of 2,5-dimethyl-N-[5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl]furan-3-carboxamide extend beyond anti-inflammatory and antiviral activities. Recent research has also explored its potential as an anticancer agent. Studies have shown that this compound can induce apoptosis in various cancer cell lines by modulating key signaling pathways involved in cell survival and proliferation. These findings open up new avenues for the development of novel cancer therapeutics based on this compound.

In conclusion, 2,5-dimethyl-N-[5-(thiophen-2-y\-l)-1,3,4\-oxadiazol\-2\-yl]furan\-3\-carboxamide (CAS No\. 1207050\-49\-4) is a promising molecule with a wide range of potential therapeutic applications\. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development\. As ongoing studies continue to uncover new insights into its mechanisms of action and biological activities\-, it is likely that this compound will play an increasingly important role in the advancement of medicinal chemistry and pharmaceutical science\.